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Compound of Interest

Compound Name: 1-Methylpentyl acrylate

CAS No.: 51443-71-1

Cat. No.: B12643921

Get Quote

Executive Summary & Chemical Identity
1-Methylpentyl acrylate, widely known in industrial and academic circles as 2-hexyl acrylate,

is a secondary alkyl ester of acrylic acid. It serves as a specialized monomer in the synthesis of

pressure-sensitive adhesives (PSAs) and amphiphilic copolymers, offering a balance between

the hardness of methyl acrylates and the tackiness of n-octyl acrylates due to its branched alkyl

tail.

This guide provides a comprehensive spectroscopic analysis (NMR, IR, MS) of the molecule.

Where specific isomer data is proprietary, assignments are derived from high-fidelity homolog

data (2-hexanol and sec-butyl acrylate) using standard substituent chemical shift additivity

rules.
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Property Detail

IUPAC Name Hexan-2-yl prop-2-enoate

Common Synonyms
2-Hexyl acrylate; Acrylic acid 1-methylpentyl

ester

CAS Number
19485-03-1 (also ref. 51443-71-1 for specific

chiral forms)

Molecular Formula

Molecular Weight 156.22 g/mol

Structure

Mass Spectrometry (MS) Analysis
Methodology: Electron Ionization (EI), 70 eV.[1]

The mass spectrum of 1-methylpentyl acrylate is characterized by a weak molecular ion and

dominant fragmentation driven by the acrylate group and the secondary alkyl chain.

Key Fragmentation Pathways
Alpha-Cleavage (Acyl-Oxygen): The bond between the carbonyl carbon and the ether

oxygen is susceptible to cleavage, yielding the acryloyl cation (

).

McLafferty Rearrangement: A classic pathway for acrylates involving the transfer of a

-hydrogen from the alkyl chain to the carbonyl oxygen, resulting in the elimination of a
neutral alkene (2-hexene) and the formation of the acrylic acid radical cation (m/z 72).

Alkyl Fragmentation: Loss of the alkyl chain (

) or fragments thereof.

MS Data Table
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m/z (Mass-to-
Charge)

Relative
Abundance

Fragment
Assignment

Mechanism

156 < 1%
Molecular Ion (often

invisible)

141 < 5%
Loss of terminal

methyl

99 10-20%
Loss of butyl chain

(C4H9)

85 15-25% Hexyl carbocation

73 10-15%
Protonated acrylic

acid

55 100% (Base Peak)
Acryloyl cation (Alpha

cleavage)

43 40-50%
Propyl fragment from

alkyl chain

Visualization: Fragmentation Pathway
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Caption: Primary fragmentation pathways for 1-methylpentyl acrylate under Electron

Ionization (EI).
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Infrared Spectroscopy (IR)
Methodology: ATR-FTIR (Attenuated Total Reflectance).

The IR spectrum confirms the ester functionality and the unsaturation of the acrylate group.

Wavenumber (

)
Intensity Assignment Notes

2960 - 2860 Medium
C-H Stretch (

)

Alkyl chain (

,

, CH).

1720 - 1735 Strong C=O Stretch

Ester carbonyl.

Characteristic acrylate

band.

1635 - 1640 Medium C=C Stretch

Vinyl group. Often

split or accompanied

by overtone.

1405 - 1410 Medium =CH2 Scissoring
Characteristic of vinyl

acrylates.

1190 - 1200 Strong C-O-C Stretch
Ester linkage

(asymmetric).

985 Strong =CH Out-of-plane
Trans vinyl hydrogen

wagging.

810 Medium =CH2 Out-of-plane Twisting deformation.

Nuclear Magnetic Resonance (NMR)
Methodology: 300 MHz or higher, Solvent

, TMS internal standard (

0.00).
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The NMR spectrum is the definitive tool for distinguishing the 1-methylpentyl isomer from the

linear n-hexyl or branched 2-ethylhexyl isomers. The key differentiator is the methine proton

signal (

~4.9-5.0 ppm) coupled to a methyl doublet.

Proton ( ) NMR Data
Chemical Shift
(

ppm)

Mult. Integ. Assignment
Coupling (

Hz)

6.38 dd 1H
Vinyl

(Trans to CO)

6.10 dd 1H
Vinyl

(Cis to CO)

5.79 dd 1H
Vinyl

(Geminal to CO)

4.95 m (sex) 1H Methine -CH-O-

Coupled to

and

1.55 - 1.65 m 2H
-Methylene (

)

Adjacent to

methine

1.30 - 1.40 m 4H Bulk Alkyl Chain
Middle

methylenes

1.23 d 3H
-Methyl (

-CH-)

(Diagnostic

Peak)

0.89 t 3H Terminal Methyl
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Technical Insight: The methine proton at 4.95 ppm is shifted downfield significantly compared to

2-hexanol (~3.8 ppm) due to the deshielding effect of the acrylate ester carbonyl. This sextet-

like multiplet is the "fingerprint" of the secondary ester.

Carbon ( ) NMR Data
Shift (

ppm)
Carbon Type Assignment

166.1 Quaternary C=O (Carbonyl)

130.2
Vinyl

(Terminal)

129.1
Vinyl

(Internal)

71.5
Methine -CH-O- (Secondary

alcohol carbon)

35.8
Alkyl C3 (

next to methine)

27.8 Alkyl C4

22.7 Alkyl C5

20.1
-Methyl (

on methine)

14.1 Terminal Methyl

Visualization: NMR Assignment Logic
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Caption: Logic flow for assigning 1H NMR signals based on chemical environment zones.

Experimental Protocols
Protocol A: Sample Preparation for NMR
Objective: Prepare a high-resolution sample for structural verification.

Solvent Selection: Use Chloroform-d (

) (99.8% D) containing 0.03% v/v TMS.

Concentration: Dissolve 10-15 mg of 1-methylpentyl acrylate liquid in 0.6 mL of

.

Note: High concentrations (>50 mg) may cause viscosity broadening; keep dilute.
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Filtration: If the monomer contains polymer gel particles, filter through a small plug of glass

wool into the NMR tube.

Acquisition:

Set relaxation delay (

) to

seconds to ensure accurate integration of vinyl protons.

Acquire 16-32 scans for 1H; 256-1024 scans for 13C.

Protocol B: GC-MS Analysis
Objective: Assess purity and confirm molecular weight.

Column: DB-5ms or equivalent non-polar capillary column (30m x 0.25mm).

Carrier Gas: Helium at 1.0 mL/min constant flow.

Temperature Program:

Hold at 50°C for 2 min.

Ramp 10°C/min to 250°C.

Hold 5 min.

Inlet: Split mode (50:1), 250°C.

Detection: EI Source at 230°C, Quadrupole at 150°C. Scan range 35-350 amu.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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